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CAS No.: 1700-12-5

Cat. No.: B154974

Get Quote

Introduction: A Modern Approach to Polymer
Modification
In the realm of polymer science and formulation development, the pursuit of materials with

tailored physical properties is perpetual. Plasticizers are a critical class of additives that impart

flexibility, durability, and processability to otherwise rigid polymers. Among these, Bis(2-
hydroxyethyl) adipate (CAS No. 1700-12-5) emerges as a noteworthy candidate, offering a

unique balance of polarity, efficiency, and potential biocompatibility.[1] This technical guide

provides an in-depth exploration of the application of Bis(2-hydroxyethyl) adipate as a

plasticizer, complete with detailed protocols for its synthesis, incorporation into polymer

matrices, and evaluation of its performance. We will delve into its mechanism of action and

explore its utility in both industrial plastics and advanced pharmaceutical formulations,

equipping researchers, scientists, and drug development professionals with the foundational

knowledge to leverage this versatile excipient.

Physicochemical Properties of Bis(2-hydroxyethyl)
adipate
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A thorough understanding of the physicochemical properties of Bis(2-hydroxyethyl) adipate is

paramount for its effective application.

Property Value Source

CAS Number 1700-12-5

Molecular Formula C10H18O6

Molecular Weight 234.25 g/mol

Appearance Colorless liquid

Boiling Point 382.5°C at 760 mmHg

Density 1.197 g/cm³

Mechanism of Action: The Science of Flexibility
Plasticizers function by inserting themselves between polymer chains, thereby disrupting the

intermolecular forces that hold the chains together in a rigid structure.[2] This process

increases the free volume within the polymer matrix, allowing for greater chain mobility.[2] The

result is a decrease in the material's glass transition temperature (Tg), the temperature at

which the polymer transitions from a rigid, glassy state to a more flexible, rubbery state.[1]

Bis(2-hydroxyethyl) adipate, with its linear aliphatic backbone and terminal hydroxyl groups,

exhibits a plasticizing mechanism rooted in these fundamental principles. The ester linkages

and the hydrocarbon chain contribute to its compatibility with a range of polymers, while the

polar hydroxyl groups can engage in hydrogen bonding, further influencing its interaction with

the polymer matrix.

Diagram: Mechanism of Plasticization
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Caption: The plasticization process involves the intercalation of Bis(2-hydroxyethyl) adipate
molecules between polymer chains, leading to enhanced flexibility.
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Laboratory-Scale Synthesis of Bis(2-hydroxyethyl)
adipate: A Protocol
The synthesis of Bis(2-hydroxyethyl) adipate is achieved through the esterification of adipic

acid with ethylene glycol. This protocol is based on established methods for the synthesis of

dialkyl adipates.[3][4]

Materials and Equipment:
Adipic acid

Ethylene glycol

p-Toluenesulfonic acid (catalyst)

Toluene (for azeotropic removal of water)

5% Sodium bicarbonate solution

Anhydrous sodium sulfate

Round-bottom flask

Dean-Stark apparatus

Condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:
Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, condenser,

and magnetic stirrer, combine adipic acid and a molar excess of ethylene glycol (e.g., 1:4

molar ratio of acid to alcohol).
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Catalyst and Solvent Addition: Add a catalytic amount of p-toluenesulfonic acid

(approximately 1-2% by weight of adipic acid) and toluene to the flask.

Esterification: Heat the mixture to reflux with vigorous stirring. Water produced during the

reaction will be collected in the Dean-Stark trap as an azeotrope with toluene.

Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water

collected. The reaction is considered complete when the theoretical amount of water has

been collected.

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate

solution to neutralize the acidic catalyst.

Wash with deionized water to remove any remaining salts.

Dry the organic layer over anhydrous sodium sulfate.

Purification:

Filter to remove the drying agent.

Remove the toluene and excess ethylene glycol under reduced pressure using a rotary

evaporator to yield the crude Bis(2-hydroxyethyl) adipate.

For higher purity, vacuum distillation can be performed.

Application in Polymer Science: Enhancing
Polyvinyl Chloride (PVC)
A primary application of adipate plasticizers is in the modification of polyvinyl chloride (PVC), a

widely used but inherently rigid polymer.

Protocol for the Preparation of Plasticized PVC Films
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This protocol details the preparation of flexible PVC films plasticized with Bis(2-hydroxyethyl)
adipate.

Materials and Equipment:
PVC resin (suspension grade)

Bis(2-hydroxyethyl) adipate

Thermal stabilizer (e.g., a mixed metal stabilizer)

High-speed mixer

Two-roll mill

Hydraulic press with heating and cooling capabilities

Molding plates and shims

Procedure:
Dry Blending: In a high-speed mixer, combine the PVC resin, the desired amount of Bis(2-
hydroxyethyl) adipate (e.g., 30-50 parts per hundred parts of resin, phr), and the thermal

stabilizer. Mix until a free-flowing, homogeneous dry blend is obtained.[5] The temperature

should be carefully controlled to prevent premature gelation.[5]

Melt Compounding: Transfer the dry blend to a two-roll mill preheated to a temperature

suitable for PVC processing (typically 150-170°C). Mill the compound until a uniform, molten

sheet is formed.

Film Pressing:

Cut the milled sheet into appropriate sizes and place it between two molding plates

separated by shims of the desired film thickness.

Transfer the assembly to a hydraulic press preheated to the molding temperature (e.g.,

170-180°C).
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Apply pressure for a set time to ensure complete fusion.

Cool the mold under pressure to solidify the film.

Film Conditioning: Remove the film from the mold and condition it at a standard temperature

and humidity (e.g., 23°C and 50% relative humidity) for at least 24 hours before

characterization.

Diagram: Workflow for Preparation and Evaluation
of Plasticized PVC
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Caption: A systematic workflow for the preparation and comprehensive evaluation of plasticized

PVC films.

Evaluation of Plasticizer Performance
The effectiveness of Bis(2-hydroxyethyl) adipate as a plasticizer can be quantified through a

series of analytical techniques.

Expected Performance of Bis(2-hydroxyethyl) adipate in
PVC (Illustrative)

Parameter Unplasticized PVC
PVC with 40 phr Bis(2-
hydroxyethyl) adipate
(Expected)

Glass Transition Temp. (Tg) ~85°C ~20-40°C

Tensile Strength High Moderate

Elongation at Break Low High

Hardness (Shore A) >90 ~70-80

Note: These are illustrative values, and actual results will depend on the specific grade of PVC,

processing conditions, and other additives.

Protocol for Thermal Analysis
Differential Scanning Calorimetry (DSC):

Sample Preparation: Cut a small, uniform sample (5-10 mg) from the conditioned PVC film

and place it in an aluminum DSC pan.

Analysis:

Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere.

The glass transition temperature (Tg) is determined as the midpoint of the step change in

the heat flow curve.[6] A significant reduction in Tg compared to unplasticized PVC
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indicates effective plasticization.[1]

Thermogravimetric Analysis (TGA):

Sample Preparation: Place a small, known weight of the plasticized PVC film (10-20 mg) in a

TGA crucible.

Analysis:

Heat the sample at a controlled rate (e.g., 10°C/min) in a nitrogen or air atmosphere.

TGA measures the weight loss of the sample as a function of temperature, providing

information on the thermal stability of the material.[7]

Protocol for Mechanical Testing
Tensile Testing:

Sample Preparation: Cut dumbbell-shaped specimens from the conditioned PVC film

according to a standard method (e.g., ASTM D638).

Analysis:

Mount the specimen in a universal testing machine.

Apply a tensile load at a constant rate of extension until the specimen fails.

Record the stress-strain curve to determine the tensile strength, elongation at break, and

Young's modulus.[8]

Protocol for Leaching Studies
Plasticizer leaching is a critical consideration, especially for applications in sensitive

environments.[9][10]

Sample Preparation: Cut a known weight and surface area of the plasticized PVC film.

Extraction: Immerse the film in a suitable solvent (e.g., ethanol, hexane, or a food simulant)

for a specified time and temperature.
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Analysis:

Remove the film, dry it, and weigh it to determine the mass loss.

Analyze the solvent extract using a suitable analytical technique (e.g., GC-MS or HPLC) to

quantify the amount of leached Bis(2-hydroxyethyl) adipate.

Application in Drug Development: A Tool for
Amorphous Solid Dispersions
In the pharmaceutical industry, Bis(2-hydroxyethyl) adipate's hydrophilic nature makes it a

promising plasticizer for amorphous solid dispersions (ASDs). ASDs are a key strategy for

enhancing the solubility and bioavailability of poorly water-soluble drugs.[11] The inclusion of a

plasticizer can aid in the processing of ASDs (e.g., via hot-melt extrusion) and can also

influence drug release.[12][13]

Protocol for the Preparation of an Amorphous Solid
Dispersion (ASD) via Hot-Melt Extrusion
Materials and Equipment:

Active Pharmaceutical Ingredient (API)

Polymer carrier (e.g., copovidone, HPMC-AS)

Bis(2-hydroxyethyl) adipate

Hot-melt extruder

Pelletizer or film casting unit

Procedure:
Premixing: Physically mix the API, polymer carrier, and Bis(2-hydroxyethyl) adipate in the

desired ratios.

Extrusion:
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Feed the premixed powder into the hot-melt extruder.

The extruder's heated barrel and rotating screws will melt, mix, and disperse the API in the

polymer matrix. The plasticizer will lower the processing temperature and viscosity.

Downstream Processing: The extrudate can be pelletized for subsequent tableting or cast

into a film.

Characterization: The resulting ASD should be characterized for its amorphous nature (e.g.,

by PXRD and DSC) and for drug release performance through dissolution testing.

Conclusion: A Multifaceted Plasticizer for Modern
Applications
Bis(2-hydroxyethyl) adipate presents itself as a highly effective and versatile plasticizer. Its

ability to significantly modify the physical properties of polymers like PVC makes it a valuable

tool in the plastics industry. Furthermore, its hydrophilic character opens up intriguing

possibilities in the pharmaceutical sector, particularly in the formulation of amorphous solid

dispersions for enhanced drug delivery. The protocols and data presented in this guide provide

a robust framework for researchers and developers to explore and harness the full potential of

Bis(2-hydroxyethyl) adipate in their specific applications. As with any material, a thorough

evaluation of its performance, stability, and safety within the context of the final product is

essential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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